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Compound of Interest

Compound Name: 4-Fluoro-2-nitrobenzaldehyde

Cat. No.: B1294362 Get Quote

Essential Safety and Handling Guide for 4-
Fluoro-2-nitrobenzaldehyde
This guide provides immediate, essential safety and logistical information for handling 4-
Fluoro-2-nitrobenzaldehyde, tailored for researchers, scientists, and drug development

professionals. It includes detailed personal protective equipment (PPE) requirements,

procedural guidance for safe handling and disposal, and first-aid measures.

Physicochemical Data
Property Value

CAS Number 2923-96-8[1]

Molecular Formula C₇H₄FNO₃[1]

Molecular Weight 169.11 g/mol [2]

Physical Form Solid

Melting Point 32-33 °C[3]

Boiling Point 294.2 ± 25.0 °C (Predicted)[3]

Density 1.443 ± 0.06 g/cm³ (Predicted)[3]

Storage Temperature Refrigerator, under inert gas (2-8°C)[3]
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Hazard Identification and Personal Protective
Equipment
4-Fluoro-2-nitrobenzaldehyde is classified with the following hazards:

Causes skin irritation (H315)[1][4]

Causes serious eye irritation (H319)[1][4]

May cause respiratory irritation (H335)[1][4]

Harmful if swallowed (H302)

Harmful if inhaled (H332)

To mitigate these risks, the following personal protective equipment is mandatory.

Protection Type Recommended Equipment

Eye/Face Protection

Chemical safety goggles or a face shield

compliant with OSHA 29 CFR 1910.133 or

European Standard EN166.[5][6]

Skin Protection

Chemical-resistant gloves (e.g., nitrile rubber)

and a lab coat. The breakthrough time of the

gloves should be confirmed with the

manufacturer.[4][6]

Respiratory Protection

Work should be conducted in a well-ventilated

area, preferably a chemical fume hood.[4][6] If

dust is generated or ventilation is inadequate, a

NIOSH-approved respirator is required.[4][6]

Experimental Workflow: Handling and Disposal
The following diagram outlines the standard operating procedure for the safe handling and

disposal of 4-Fluoro-2-nitrobenzaldehyde.
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Workflow for Safe Handling and Disposal of 4-Fluoro-2-nitrobenzaldehyde

Preparation

Handling

Cleanup and Decontamination

Waste Disposal

Don Appropriate PPE

Set Up in Fume Hood

Weigh Solid

Proceed to handling

Dissolve/Use in Reaction

Solid Waste in Labeled Container

Decontaminate Glassware

After experiment

Liquid Waste in Labeled Container

Doff PPE Correctly

Wash Hands Thoroughly

Dispose via Approved Waste Plant

Final step

Click to download full resolution via product page

Safe handling and disposal workflow.
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Detailed Protocols
Handling and Storage Protocol:

Ventilation: Always handle this chemical within a certified chemical fume hood to minimize

inhalation exposure.[4][6]

Personal Hygiene: Do not eat, drink, or smoke in the laboratory.[4][5] Always wash hands

thoroughly with soap and water after handling.[4][5]

Storage: Store in the original, tightly sealed container in a cool, dry, and well-ventilated area.

[3][4] The recommended storage is in a refrigerator under an inert atmosphere.[3]

Incompatibilities: Keep away from strong oxidizing agents.[5]

Spill Management Protocol:

Immediate Action: Evacuate the area and ensure adequate ventilation.

Containment: Prevent the spill from entering drains or waterways.[4]

Cleanup: For dry spills, use dry cleanup procedures to avoid generating dust.[4] Carefully

sweep or vacuum the material into a clean, dry, labeled, and sealable container for disposal.

[4]

Decontamination: Wash the spill area thoroughly with water.

First Aid Measures:

Eye Contact: Immediately flush eyes with copious amounts of running water for at least 15

minutes, ensuring to lift the upper and lower eyelids. Seek immediate medical attention.[4][5]

Skin Contact: Immediately wash the affected area with plenty of soap and water for at least

15 minutes. Remove contaminated clothing and wash it before reuse.[4][7] If irritation occurs,

seek medical advice.[4]

Inhalation: Move the individual to fresh air.[4][7] If breathing is difficult, administer oxygen.

Seek medical attention.[6][7]
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Ingestion: Do NOT induce vomiting.[6] Rinse the mouth with water and seek immediate

medical attention.[6][7]

Disposal Plan:

All waste containing 4-Fluoro-2-nitrobenzaldehyde must be treated as hazardous waste.

Waste Collection: Collect all solid and liquid waste in separate, clearly labeled, and sealed

containers.[4]

Disposal Route: Dispose of the waste through an approved and licensed waste disposal

company.[5][7] Adhere to all local, regional, and national regulations for chemical waste

disposal.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1294362#personal-protective-equipment-for-
handling-4-fluoro-2-nitrobenzaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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